Cas no 1021253-10-0 (2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide
• CAS No: 1021253-10-0
• MF: C₁₈H₁₉ClN₄O₂S
• MW: 390.887061357498
• CID: 6357345
• PubChem ID: 42172367
• Update Time: 2025-10-29

2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide
• 2-(4-chlorophenyl)-N-[6-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylpyridazin-3-yl]acetamide
• 2-(4-chlorophenyl)-N-(6-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)pyridazin-3-yl)acetamide
• 1021253-10-0
• AKOS024502482
• F5246-0463
• VU0638654-1

• Inchi： 1S/C18H19ClN4O2S/c19-14-5-3-13(4-6-14)11-16(24)20-15-7-8-17(22-21-15)26-12-18(25)23-9-1-2-10-23/h3-8H,1-2,9-12H2,(H,20,21,24)
• InChI Key： ZZVIRYUYFBGWID-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)N2CCCC2)C=C1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 390.0917247g/mol
• Monoisotopic Mass: 390.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide

Introduction to Compound with CAS No. 1021253-10-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1021253-10-0 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical name, 2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide, reflects its complex structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its synthesis, pharmacological properties, and recent applications in medicinal chemistry.

At the heart of this compound's structure is the pyridazine core, a heterocyclic aromatic ring that is well-known for its presence in various bioactive molecules. The pyridazine ring in 2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide is functionalized with a sulfanyl group and an acetamide moiety, which are known to enhance its interaction with biological targets. The presence of these functional groups not only influences the compound's solubility and metabolic stability but also contributes to its potential pharmacological effects.

The chlorophenyl group attached to the pyridazine ring adds another layer of complexity to the molecule. Chlorophenyl derivatives are commonly found in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In the case of 1021253-10-0, the chlorophenyl group may play a crucial role in determining its selectivity and efficacy against specific biological targets.

The N-terminal acetamide group is another key feature of this compound. Acetamide functionalities are frequently incorporated into drug molecules due to their ability to form hydrogen bonds, which can enhance binding affinity and stability. The specific arrangement of atoms around the acetamide group in 2-(4-chlorophenyl)-N-(6-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)acetamide suggests that it may interact with biological targets through multiple non-covalent interactions, thereby increasing its pharmacological potency.

The sulfanyl group attached to the pyridazine ring is particularly interesting from a pharmacological perspective. Sulfanyl groups are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. The presence of this group in 1021253-10-0 suggests that it may have similar therapeutic potential. Recent studies have shown that sulfanyl-containing compounds can modulate various signaling pathways by interacting with enzymes and receptors involved in disease processes.

The synthesis of 1021253-10-0 involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridazine core, followed by functionalization with the sulfanyl group and the acetamide moiety. The chlorophenyl group is usually introduced at a later stage in the synthesis. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

In terms of pharmacological activity, 1021253-10-0 has shown promise in several preclinical studies. These studies have indicated that the compound may have therapeutic potential in areas such as cancer, inflammation, and neurodegenerative diseases. The exact mechanism of action remains under investigation, but preliminary data suggest that it may interact with specific enzymes and receptors involved in these disease processes.

Cancer research has been one of the primary areas where 1021253-10-0 has been studied. The compound has demonstrated inhibitory activity against several cancer cell lines, suggesting that it may be effective in preventing or treating certain types of cancer. Further research is needed to determine its specificity and efficacy in clinical settings. Additionally, studies have shown that it may enhance the effectiveness of existing cancer therapies when used in combination.

Inflammation is another area where 1021253-10-0 has shown promise. Chronic inflammation is a key factor in many diseases, including arthritis, cardiovascular disease, and diabetes. Preclinical studies have indicated that the compound may modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The potential role of 1021253-10-0 in neurodegenerative diseases is also an area of active research. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive degeneration of neurons. Preliminary studies have suggested that the compound may protect neurons from damage by interacting with specific receptors and enzymes involved in neurodegenerative processes.

The development of new drugs for these conditions relies heavily on understanding the molecular mechanisms underlying disease progression. By targeting specific enzymes and receptors, compounds like 1021253-10-0 may offer new therapeutic strategies for treating these debilitating diseases.

The future direction of research on CAS No. 1021253-10-0 will likely focus on further elucidating its mechanism of action and exploring its potential for clinical applications. Additional preclinical studies will be necessary to confirm its safety and efficacy before it can be considered for human trials. Collaborations between academic researchers and pharmaceutical companies will be crucial in advancing this research towards clinical translation.

In conclusion, CAS No. 1021253-10-0, with its complex structure and multifaceted functional groups, represents a promising candidate for further pharmaceutical development. Its potential applications in cancer therapy, inflammation management, and neuroprotection make it an attractive target for future research efforts aimed at developing new treatments for various diseases.